Cas no 2228347-52-0 (3-(4-ethylphenoxy)-3-methylazetidine)

• Product Name: 3-(4-ethylphenoxy)-3-methylazetidine
• CAS No: 2228347-52-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5877642
• PubChem ID: 165756213
• Update Time: 2025-11-01

3-(4-ethylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenoxy)-3-methylazetidine
• 2228347-52-0
• EN300-1803703

• Inchi： 1S/C12H17NO/c1-3-10-4-6-11(7-5-10)14-12(2)8-13-9-12/h4-7,13H,3,8-9H2,1-2H3
• InChI Key： ZSWGJSBYOYIIPX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC)=CC=1)C1(C)CNC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-ethylphenoxy)-3-methylazetidine

3-(4-ethylphenoxy)-3-methylazetidine: An Overview of a Promising Compound (CAS No. 2228347-52-0)

3-(4-ethylphenoxy)-3-methylazetidine (CAS No. 2228347-52-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and psychiatric disorders.

The chemical structure of 3-(4-ethylphenoxy)-3-methylazetidine is composed of an azetidine ring, a four-membered heterocyclic compound with one nitrogen atom, and a substituted phenyl group. The presence of the ethyl group on the phenyl ring and the methyl group on the azetidine ring contributes to its distinct chemical properties and biological activity. These structural elements are crucial for understanding its pharmacological profile and potential therapeutic applications.

Recent studies have highlighted the importance of azetidine-based compounds in drug discovery due to their ability to modulate various biological targets. For instance, azetidine derivatives have been shown to exhibit potent activity against G protein-coupled receptors (GPCRs), ion channels, and enzymes, making them valuable scaffolds for the development of new therapeutic agents. The specific structure of 3-(4-ethylphenoxy)-3-methylazetidine has been investigated for its potential as a ligand for serotonin receptors, which are key targets in the treatment of depression, anxiety, and other mood disorders.

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the binding affinity and functional activity of 3-(4-ethylphenoxy)-3-methylazetidine at serotonin receptors. The results demonstrated that this compound exhibits high selectivity and potency for the 5-HT_1A receptor, a subtype known to play a crucial role in regulating mood and cognitive function. This finding suggests that 3-(4-ethylphenoxy)-3-methylazetidine could be a promising lead compound for the development of novel antidepressants with improved efficacy and reduced side effects.

Beyond its potential as a serotonin receptor ligand, 3-(4-ethylphenoxy)-3-methylazetidine has also been explored for its neuroprotective properties. Preclinical studies have shown that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings indicate that 3-(4-ethylphenoxy)-3-methylazetidine may have broader therapeutic applications beyond mood disorders.

The synthesis of 3-(4-ethylphenoxy)-3-methylazetidine has been optimized using modern synthetic techniques to ensure high yield and purity. One common synthetic route involves the reaction of 4-ethylphenol with an appropriate azetidine derivative under controlled conditions. The resulting product is then purified using chromatographic methods to obtain the desired compound with high purity. This synthetic approach not only ensures the quality of the final product but also facilitates large-scale production for further preclinical and clinical studies.

In addition to its pharmacological properties, the safety profile of 3-(4-ethylphenoxy)-3-methylazetidine has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a suitable candidate for further development. However, as with any new drug candidate, comprehensive safety assessments will be necessary to ensure its safe use in humans.

The potential applications of 3-(4-ethylphenoxy)-3-methylazetidine extend beyond traditional small molecule drugs. Recent advancements in drug delivery systems have opened new avenues for enhancing the therapeutic efficacy and reducing side effects of this compound. For example, nanoparticle-based delivery systems can improve the bioavailability and target specificity of 3-(4-ethylphenoxy)-3-methylazetidine, making it more effective in treating various diseases.

In conclusion, 3-(4-ethylphenoxy)-3-methylazetidine (CAS No. 2228347-52-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for developing new drugs targeting neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery and development.